Cas no 1538716-02-7 (5-Bromo-7-methylisoquinolin-1(2H)-one)

• Product Name: 5-Bromo-7-methylisoquinolin-1(2H)-one
• CAS No: 1538716-02-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4604729
• Update Time: 2025-10-24

5-Bromo-7-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-methyl-1(2H)-isoquinolinone
• 5-Bromo-7-methylisoquinolin-1(2H)-one
• 5-Bromo-7-methyl-2H-isoquinolin-1-one
• 5-BROMO-7-METHYL-1,2-DIHYDROISOQUINOLIN-1-ONE
• ZB0450
• W10465

• Inchi： 1S/C10H8BrNO/c1-6-4-8-7(9(11)5-6)2-3-12-10(8)13/h2-5H,1H3,(H,12,13)
• InChI Key： YCUWCZSCZRCUHK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2C(NC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-7-methylisoquinolin-1(2H)-one

5-Bromo-7-methylisoquinolin-1(2H)-one: A Comprehensive Overview

5-Bromo-7-methylisoquinolin-1(2H)-one, also known by its CAS number CAS No. 1538716-02-7, is a significant compound in the field of organic chemistry and pharmacology. This isoquinoline derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The compound's structure, characterized by a bromine atom at position 5 and a methyl group at position 7, contributes to its distinct chemical properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the most promising areas of research involving 5-Bromo-7-methylisoquinolin-1(2H)-one is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, suggesting it could be a candidate for targeted therapy.

In addition to its anti-cancer properties, this compound has shown potential in anti-inflammatory and anti-bacterial applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential lead for developing new anti-inflammatory drugs.

The synthesis of 5-Bromo-7-methylisoquinolin-1(2H)-one involves multi-step organic reactions, including bromination and cyclization processes. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further research into its biological activities.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding interactions of this compound with various biological targets. These studies are crucial for understanding its mechanism of action and optimizing its pharmacokinetic properties.

The demand for compounds like 5-Bromo-7-methylisoquinolin-1(2H)-one is driven by the increasing need for innovative therapeutic solutions. Its inclusion in research pipelines underscores the importance of continued exploration into its therapeutic potential.

In conclusion, 5-Bromo-7-methylisoquinolin-1(2H)-one, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery efforts. As research progresses, this compound holds promise for contributing to the development of novel treatments across multiple therapeutic areas.